3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid

• IUPAC Name: 3-[[5-[(3-carboxyphenyl)sulfamoyl]-2,4-dimethylphenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C22H20N2O8S2/c1-13-9-14(2)20(34(31,32)24-18-8-4-6-16(11-18)22(27)28)12-19(13)33(29,30)23-17-7-3-5-15(10-17)21(25)26/h3-12,23-24H,1-2H3,(H,25,26)(H,27,28)
• InChI Key: KULMGKUEPKJFPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)S(=O)(=O)NC3=CC=CC(=C3)C(=O)O)C
• Molecular Formula: C22H20N2O8S2
• Molecular Weight: 504.5 g/mol

Description

3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid, also known as DBS, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DBS is a sulfonamide compound that contains two benzene rings and two sulfonamide groups. DBS has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in various biological processes. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. This compound has also been shown to inhibit the activity of matrix metalloproteinases, enzymes involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to have anti-inflammatory effects and to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid has several advantages for lab experiments, including its stability and ease of synthesis. However, this compound is relatively insoluble in water, which can limit its use in aqueous systems. This compound can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid, including the development of new synthetic methods, the investigation of its potential applications in catalysis and material science, and the study of its mechanism of action. The use of this compound in drug delivery systems and as a therapeutic agent for various diseases is also an area of interest for future research.

Synthesis Methods

3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid can be synthesized using various methods, including the reaction of 4,6-dimethylphthalic anhydride with sulfanilamide in the presence of a catalyst. Another method involves the reaction of 4,6-dimethylphthalic anhydride with sulfanilic acid in the presence of a dehydrating agent. The synthesis of this compound is a complex process that requires careful control of reaction conditions to obtain high yields.

Scientific Research Applications

3,3'-[(4,6-dimethyl-1,3-phenylene)bis(sulfonylimino)]dibenzoic acid has been extensively studied for its potential applications in various fields, including material science, catalysis, and biomedicine. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties. In catalysis, this compound has been used as a catalyst for various reactions, including the synthesis of cyclic carbonates. In biomedicine, this compound has shown promising results as an anticancer agent, an antibacterial agent, and an inhibitor of enzymes involved in inflammation.